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Compound of Interest

Compound Name: Peonidin 3-arabinoside

Cat. No.: B3028686 Get Quote

Central Identifier: Peonidin 3-arabinoside Chemical Class: Anthocyanin, Flavonoid

This technical guide provides an in-depth overview of Peonidin 3-arabinoside, an anthocyanin

found in various fruits and vegetables. This document is intended for researchers, scientists,

and professionals in the field of drug development, offering a consolidated resource on its

chemical properties, biological activities, and relevant experimental protocols.

Core Chemical and Physical Data
Peonidin 3-arabinoside is a glycoside of peonidin, where an arabinose sugar moiety is

attached at the 3-position. As with many anthocyanins, it is often isolated as a chloride salt to

enhance stability.
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Property Value Source

CAS Number 27214-74-0 [1]

Molecular Formula C₂₁H₂₁ClO₁₀ [1][2][3]

Molecular Weight 468.84 g/mol [2]

Appearance Dark red/purple powder

Purity Typically >97% (by HPLC)

Solubility Highly water-soluble

Storage Conditions Store at < -5°C in the dark

Biological Activity and Mechanism of Action
While specific quantitative data for the biological activity of Peonidin 3-arabinoside is not

extensively documented in publicly available literature, the activities of the broader peonidin

and anthocyanin classes are well-studied. These compounds are known for their potent

antioxidant and anti-inflammatory properties. The biological effects are largely attributed to their

ability to scavenge free radicals and modulate key cellular signaling pathways involved in

inflammation and cellular stress responses.

Antioxidant Activity
Anthocyanins, including peonidins, are effective radical scavengers. Their antioxidant capacity

is a key feature of their potential health benefits. The structure of flavonoids allows them to

donate hydrogen atoms to free radicals, thereby neutralizing them.

Anti-inflammatory Effects
Peonidin and its glycosides have been shown to exert anti-inflammatory effects by modulating

critical signaling pathways such as the Mitogen-Activated Protein Kinase (MAPK) and Nuclear

Factor-kappa B (NF-κB) pathways. These pathways are central to the production of pro-

inflammatory cytokines and enzymes like cyclooxygenase-2 (COX-2). While direct inhibition

data for Peonidin 3-arabinoside on COX-2 is not readily available, related compounds have

shown such activity. For instance, a study on black rice germ and bran, rich in cyanidin-3-O-

glucoside and peonidin-3-O-glucoside, demonstrated the suppression of inflammatory
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responses in lung cells and macrophages via inhibition of the NLRP3 inflammasome

pathway[4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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